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Compound of Interest

Compound Name: 2-Acetamidoacrylic acid

Cat. No.: B135135

An In-depth Technical Guide on the Health and Safety of 2-Acetamidoacrylic Acid

Introduction

2-Acetamidoacrylic acid, also known as N-Acetyldehydroalanine, is a derivative of the amino
acid alanine. It serves as a valuable building block in organic synthesis and has been
investigated for its antioxidant properties.[1] This technical guide provides a comprehensive
overview of the available health and safety information for 2-Acetamidoacrylic acid, tailored
for researchers, scientists, and drug development professionals. The information is compiled
from safety data sheets, chemical databases, and available scientific literature. It is important to
note that while general safety classifications are available, detailed quantitative toxicological
studies and specific experimental protocols for this compound are limited in publicly accessible
resources.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Acetamidoacrylic acid is
presented in Table 1. This data is essential for the safe handling, storage, and use of the
compound in a laboratory setting.

Table 1: Chemical and Physical Properties of 2-Acetamidoacrylic Acid
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Property Value Reference(s)

CAS Number 5429-56-1 [21[3114]

Molecular Formula CsH7NOs [2][3]

Molecular Weight 129.11 g/mol [21[31[4]

IUPAC Name 2-acetamidoprop-2-enoic acid [2]
N-Acetyldehydroalanine, 2-

Synonyms : . [SI45]
(Acetylamino)-2-propenoic acid
Off-white to pale yellow

Appearance . [4][6]
solid/powder

Melting Point 185-186 °C (decomposes) [4]

. Soluble in DMSO. Slightly

Solubility ] [7]
soluble in water and methanol.
UFDFFEMHDKXMBG-

InChl Key [21[4]

UHFFFAOYSA-N

Hazard Identification and Classification

2-Acetamidoacrylic acid is classified under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. The primary hazards are related to its irritant

properties.[2]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Reference(s)
Skin H315: Causes skin
: I 2 N [2](4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- 2 N [21[4]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single 3 ) o [2][4]
respiratory irritation
Exposure)

Signal Word: Warning[2][4]

Hazard Pictogram:

e lwialt text

Toxicological Information

Detailed quantitative toxicological data such as LD50 (median lethal dose) or LC50 (median

lethal concentration) for 2-Acetamidoacrylic acid are not readily available in the reviewed

literature. The primary toxicological concerns are its irritant effects on the skin, eyes, and

respiratory system.

Some studies on N-acyl dehydroalanine derivatives, of which 2-Acetamidoacrylic acid is a

member, have indicated antioxidant properties.[1] These compounds have been shown to

scavenge oxygen and hydroxyl radicals, which may be attributed to the reactive carbon-carbon

double bond.[1] This suggests a potential to mitigate oxidative stress, though the specific

signaling pathways involved have not been elucidated for this compound.
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Caption: Workflow for in vitro skin irritation testing (OECD TG 439).

Acute Eye Irritation/Corrosion (OECD TG 405)

This in vivo test is typically a last resort after considering in vitro alternatives.
Methodology:
o Test System: Healthy, young adult albino rabbits.

e Procedure: a. A single dose of the test substance is applied into the conjunctival sac of one
eye of the animal. The other eye serves as a control. b. The eyes are observed and scored
for irritation at specified intervals (e.g., 1, 24, 48, and 72 hours) after application.

o Endpoint Measurement: Ocular lesions (corneal opacity, iritis, conjunctival redness, and
chemosis) are scored using a standardized system. The reversibility of the lesions is also
assessed.
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o Data Interpretation: The severity and reversibility of the ocular reactions determine the
classification of the substance.

Handling and Safety Precautions

Based on the hazard classification, the following handling and safety precautions are
recommended.

Table 3: Recommended Safety Precautions

Precaution Category Recommendations Reference(s)

Use in a well-ventilated area,

such as a chemical fume hood.
Engineering Controls Ensure eyewash stations and [8]

safety showers are readily

accessible.

- Eye/Face Protection: Wear

chemical safety goggles or a

face shield. - Skin Protection:

Wear impervious gloves (e.qg.,

nitrile rubber) and a lab coat. - [41[8]

Respiratory Protection: If dusts

Personal Protective Equipment
(PPE)

are generated, use a NIOSH-
approved respirator with a

particulate filter.

Avoid contact with skin, eyes,

) and clothing. Avoid breathing
Handling [8]

dust. Wash hands thoroughly

after handling.

Keep container tightly closed
Storage in a dry, cool, and well- [8]

ventilated place.

First Aid Measures
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In case of exposure, the following first aid measures should be taken immediately.

Table 4: First Aid Measures

Exposure Route First Aid Procedure Reference(s)

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o . [8]
respiration. Seek medical

attention.

Immediately wash off with
plenty of soap and water for at
least 15 minutes while
Skin Contact removing contaminated [8]
clothing and shoes. Seek
medical attention if irritation

persists.

Immediately rinse with plenty
of water, also under the
eyelids, for at least 15 minutes.
Eye Contact Remove contact lenses, if [8]
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water

Ingestion afterwards. Never give [8]
anything by mouth to an
unconscious person. Seek

medical attention.

Accidental Release and Fire-Fighting Measures

Accidental Release:
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Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Avoid dust formation.

Sweep up the spilled material and place it in a suitable container for disposal.
Avoid dispersal of dust in the air. [8] Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides and carbon oxides.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Stability and Reactivity

Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.
Possibility of Hazardous Reactions: No information available.
Conditions to Avoid: Incompatible materials.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, nitrogen oxides.

Ecological Information

There is limited specific ecotoxicological data for 2-Acetamidoacrylic acid. Safety data sheets

generally state that no significant environmental hazards are known or expected.
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Conclusion

2-Acetamidoacrylic acid is a chemical that should be handled with care due to its
classification as a skin, eye, and respiratory irritant. While it has potential applications, including
as an antioxidant, a comprehensive toxicological profile is not yet available in the public
domain. Researchers and drug development professionals should adhere to the recommended
safety precautions and handling procedures outlined in this guide and the manufacturer's
safety data sheet. Further research is needed to fully characterize its toxicological properties,
including quantitative dose-response relationships and its effects on biological signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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